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Compound of Interest

Compound Name: RO 2468

Cat. No.: B10776112

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of RO 2468,
a potent and selective small molecule inhibitor of the p53-MDM2 protein-protein interaction, in
high-throughput screening (HTS) campaigns.

Introduction

RO 2468 is an orally active and selective antagonist of the p53-MDM2 interaction with a
reported IC50 value of 6 nM in a Homogeneous Time-Resolved Fluorescence (HTRF) assay.[1]
[2] The tumor suppressor protein p53 plays a critical role in preventing cancer formation, and its
functions are tightly regulated by the E3 ubiquitin ligase MDM2.[3] In many cancers, MDM2 is
overexpressed, leading to the inhibition and degradation of p53, thereby allowing cancer cells
to proliferate unchecked. By blocking the p53-MDM2 interaction, RO 2468 stabilizes and
activates p53, leading to cell cycle arrest and apoptosis in cancer cells with wild-type p53.[4][5]
These characteristics make RO 2468 a valuable tool for cancer research and a reference
compound in HTS campaigns aimed at discovering novel inhibitors of the p53-MDM2 pathway.

Data Presentation
Table 1: In Vitro Activity of RO 2468
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Parameter Value Assay Type Reference
IC50 6 nM HTRF [1][2]
. SJSA-1 _ _
Cell Line Example Cellular Proliferation [4115][6]
(osteosarcoma)

Table 2: Physicochemical Properties of RO 2468

Property Value Source
Molecular Formula C30H30CIl2FN50a4 [7]
Molecular Weight 614.49 g/mol [7]

CAS Number 1360821-21-1 [4117]

Signaling Pathway

The p53-MDM2 signaling pathway is a crucial regulator of cell fate. Under normal conditions,
MDM2 keeps p53 levels low. When the interaction is inhibited (e.g., by RO 2468), p53 is
activated, leading to downstream effects that suppress tumor growth.
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Caption: p53-MDM2 signaling pathway and the mechanism of action of RO 2468.

Experimental Protocols
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High-Throughput Screening Workflow for p53-MDM2
Inhibitors

This workflow outlines the key stages of an HTS campaign to identify novel inhibitors of the
p53-MDMZ2 interaction, using RO 2468 as a positive control.

1. Assay Development 2. Miniaturization 3. Primary Screen 4. Hit Confirmation 5. Secondary Assays 6. SAR Analysis
(e.g., HTRF) (384-well format) (Compound Library) (Dose-Response) (Orthogonal Methods) . 4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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